Cas no 1315361-55-7 ((4-(Difluoromethoxy)pyridin-2-yl)methanol)

(4-(Difluoromethoxy)pyridin-2-yl)methanol is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical synthesis. The difluoromethoxy group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. The hydroxymethyl substituent at the 2-position provides a versatile handle for further functionalization, enabling the introduction of additional pharmacophores or linking groups. This compound is particularly useful in medicinal chemistry for optimizing drug candidates, offering improved pharmacokinetic properties due to its fluorine incorporation. Its structural features make it a promising intermediate for developing enzyme inhibitors or receptor modulators. High-purity grades are available to ensure reproducibility in research and industrial applications.
(4-(Difluoromethoxy)pyridin-2-yl)methanol structure
1315361-55-7 structure
Product Name:(4-(Difluoromethoxy)pyridin-2-yl)methanol
CAS No:1315361-55-7
MF:C7H7F2NO2
MW:175.132788896561
MDL:MFCD22552054
CID:4783518
PubChem ID:69082615
Update Time:2026-02-27

(4-(Difluoromethoxy)pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-(difluoromethoxy)pyridin-2-yl)methanol
    • [4-(difluoromethoxy)pyridin-2-yl]methanol
    • 2-Pyridinemethanol, 4-(difluoromethoxy)-
    • MFCD22552054
    • 1315361-55-7
    • AB87726
    • SCHEMBL4536475
    • D84771
    • (4-(Difluoromethoxy)pyridin-2-yl)methanol
    • MDL: MFCD22552054
    • Inchi: 1S/C7H7F2NO2/c8-7(9)12-6-1-2-10-5(3-6)4-11/h1-3,7,11H,4H2
    • InChI Key: NZSFTRSYJIFQBH-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CN=C(CO)C=1)F

Computed Properties

  • Exact Mass: 175.04448479g/mol
  • Monoisotopic Mass: 175.04448479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.4

(4-(Difluoromethoxy)pyridin-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D188690-50mg
(4-(Difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7
50mg
$ 505.00 2022-06-05
TRC
D188690-100mg
(4-(Difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7
100mg
$ 835.00 2022-06-05
Apollo Scientific
PC400115-250mg
(4-(Difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7
250mg
£209.00 2025-02-21
abcr
AB526303-500 mg
(4-(Difluoromethoxy)pyridin-2-yl)methanol; .
1315361-55-7
500MG
€959.00 2022-07-29
Matrix Scientific
190245-500mg
(4-(Difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7
500mg
$900.00 2023-09-07
Matrix Scientific
190245-1g
(4-(Difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7
1g
$1620.00 2023-09-07
Advanced ChemBlocks
P43461-100MG
(4-(difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7 95%
100MG
$380 2023-09-15
Advanced ChemBlocks
P43461-250MG
(4-(difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7 95%
250MG
$610 2023-09-15
Advanced ChemBlocks
P43461-1G
(4-(difluoromethoxy)pyridin-2-yl)methanol
1315361-55-7 95%
1G
$2,000 2023-09-15
abcr
AB526303-500mg
(4-(Difluoromethoxy)pyridin-2-yl)methanol; .
1315361-55-7
500mg
€1025.00 2024-08-02

(4-(Difluoromethoxy)pyridin-2-yl)methanol Related Literature

Additional information on (4-(Difluoromethoxy)pyridin-2-yl)methanol

Recent Advances in the Study of (4-(Difluoromethoxy)pyridin-2-yl)methanol (CAS: 1315361-55-7)

The compound (4-(Difluoromethoxy)pyridin-2-yl)methanol (CAS: 1315361-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug candidates. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of synthetic routes for (4-(Difluoromethoxy)pyridin-2-yl)methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85%, with minimal byproducts, making this method highly suitable for industrial-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its further development as a pharmaceutical intermediate.

In terms of pharmacological applications, (4-(Difluoromethoxy)pyridin-2-yl)methanol has been investigated for its potential as an anti-inflammatory agent. A recent in vitro study showed that the compound exhibits significant inhibition of key inflammatory markers, such as TNF-α and IL-6, at micromolar concentrations. These findings suggest its potential utility in treating chronic inflammatory diseases, although further in vivo studies are required to confirm these effects.

Another promising avenue of research involves the use of (4-(Difluoromethoxy)pyridin-2-yl)methanol as a precursor for the synthesis of novel kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of this compound to produce a series of potent inhibitors targeting specific kinases involved in cancer progression. The lead compound from this series demonstrated nanomolar activity against several cancer cell lines, with minimal cytotoxicity to normal cells.

Despite these advancements, challenges remain in the development of (4-(Difluoromethoxy)pyridin-2-yl)methanol-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications. Recent computational studies have employed molecular docking and dynamics simulations to predict optimal modifications that could enhance these properties while maintaining the compound's therapeutic efficacy.

In conclusion, (4-(Difluoromethoxy)pyridin-2-yl)methanol (CAS: 1315361-55-7) represents a versatile and promising compound in pharmaceutical research. Its applications range from anti-inflammatory agents to kinase inhibitors, with ongoing studies continually expanding its potential uses. Future research should focus on addressing current limitations and exploring its full therapeutic potential through rigorous preclinical and clinical studies.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.